Ethyl 3-(methylamino)-2-butenoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(methylamino)-2-butenoate
- 3-(Methylamino)crotonic acid ethyl ester
- 3-(Methylamino)-2-butenoic acid ethyl ester
- 2-Butenoic acid,3-(methylamino)-, ethyl ester
- Ethyl 3-methylamino-2-butenoate
- 3-methylaminobut-2-enoic acid ethyl ester
- 3-Methylamino-crotonsaeure-aethylester
- 3-Methylimino-buttersaeure-aethylester
- ethyl 3-methylaminocrotonate
- 2-Butenoic acid, 3-(methylamino)-, ethyl ester
- (E)-Ethyl 3-(methylamino)but-2-enoate
- Ethyl3-(Methylamino)-2-butenoate
- TRA0000021
- SY016495
- 2-Butenoic acid, 3-(methylamino)-, ethyl ester, (2Z)-
- Crotonic acid, 3-(methylamino)-, ethyl ester (6CI, 7CI, 8CI)
- Ethyl 3-(methylamino)crotonate
- Ethyl β-(methylamino)crotonate
- NSC 61982
- NSC61982
- DTXSID801283063
- Ethyl .beta.-(methylamino)crotonate
- Ethyl (2E)-3-(methylamino)-2-butenoate #
- ethyl 3-(methylamino)but-2-enoate
- FARYTWBWLZAXNK-AATRIKPKSA-N
- ethyl b-methylaminocrotonate
- 21759-71-7
- Crotonic acid, 3-(methylamino)-, ethyl ester
- Ethyl (2E)-3-(methylamino)-2-butenoate
- NSC-61982
- EN300-98112
- SCHEMBL24793666
- CS-11344
- ethyl (E)-3-(methylamino)but-2-enoate
- 870-85-9
- AKOS000280700
- MDL： MFCD00026904
- Inchi： 1S/C7H13NO2/c1-4-10-7(9)5-6(2)8-3/h5,8H,4H2,1-3H3
- InChI Key： FARYTWBWLZAXNK-UHFFFAOYSA-N
- SMILES： O=C(C=C(C)NC)OCC

Computed Properties

Exact Mass: 143.09500
Monoisotopic Mass: 143.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Topological Polar Surface Area: 38.3
XLogP3: 1.6

Experimental Properties

Color/Form: Oily
Density: 0.955
Boiling Point: 207.9 °C at 760 mmHg
Flash Point: 79.5 °C
Refractive Index: 1.443
PSA: 38.33000
LogP: 1.06360

Ethyl 3-(methylamino)-2-butenoate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Ethyl 3-(methylamino)-2-butenoate Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Ethyl 3-(methylamino)-2-butenoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E925533-100mg	Ethyl 3-(methylamino)-2-butenoate	870-85-9		100mg	$ 50.00	2022-06-05
TRC	E925533-250mg	Ethyl 3-(methylamino)-2-butenoate	870-85-9		250mg	$ 60.00	2022-06-05
TRC	E925533-500mg	Ethyl 3-(Methylamino)-2-butenoate	870-85-9		500mg	$87.00	2023-05-18
TRC	E925533-1g	Ethyl 3-(Methylamino)-2-butenoate	870-85-9		1g	$98.00	2023-05-18
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB08359-5g	Ethyl 3-(methylamino)-2-butenoate	870-85-9	97%	5g	209.00	2021-06-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	059741-500mg	Ethyl 3-(methylamino)-2-butenoate	870-85-9		500mg	3233.0CNY	2021-07-07
Apollo Scientific	OR928436-5g	Ethyl 3-(methylamino)-2-butenoate	870-85-9	97%	5g	£17.00	2025-03-21
Apollo Scientific	OR928436-25g	Ethyl 3-(methylamino)-2-butenoate	870-85-9	97%	25g	£40.00	2025-02-20
Apollo Scientific	OR928436-100g	Ethyl 3-(methylamino)-2-butenoate	870-85-9	97%	100g	£103.00	2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850556-1g	Ethyl 3-(Methylamino)-2-butenoate	870-85-9	≥95%	1g	￥75.60	2022-01-10

Ethyl 3-(methylamino)-2-butenoate Production Method

Production Method 1

141-97-9

870-85-9

Reaction Conditions

1.1 Catalysts: Silica Solvents: Water ; 8 h, rt

Reference

A convenient and effective method for synthesizing β-amino-α,β-unsaturated esters and ketones

Gao, Yuanhe; et al, Synthetic Communications, 2004, 34(5), 909-916

Production Method 2

141-97-9

870-85-9

Reaction Conditions

1.1 Catalysts: Silica , Sodium bisulfate Solvents: Dichloromethane ; 1 h, rt

Reference

Silica supported sodium hydrogen sulfate catalyzed efficient synthesis of β-enamino ketones and esters

Wang, Hong-She; et al, Youji Huaxue, 2007, 27(2), 266-268

Production Method 3

141-97-9

51041-97-5

870-85-9

Reaction Conditions

1.1 Catalysts: Trifluoroacetic acid ; 6 h, 50 °C

Reference

Alkyloximes and Imines via Silyl Carbamates

Kardon, Ferenc; et al, Synthetic Communications, 2011, 41(6), 914-924

Production Method 4

141-97-9

870-85-9

Reaction Conditions

1.1 Solvents: Water ; rt; 0.5 min, 20 °C

Reference

Continuous flow synthesis of β-amino α, β-unsaturated esters in aqueous medium

Joshi, Ramesh A.; et al, Green Processing and Synthesis, 2012, 1(2), 205-210

Production Method 5

141-97-9

870-85-9

Reaction Conditions

Reference

5,7-Dihydropyrrolo[3,4-d][1,2]diazepin-1(2H)-ones. Synthesis and transformations

Kharaneko, O. I.; et al, Russian Journal of Organic Chemistry, 2016, 52(7), 1043-1049

Production Method 6

7318-00-5

870-85-9

Reaction Conditions

Reference

Enamine chemistry, part XXI. N-and/or C-substitution (alkylation, acylation) of ethyl 3-amino-2-butenoate. The preparation of 2-substituted 4-methyl-1,3-thiazine-6-thiones

Shabana, R.; et al, Bulletin des Societes Chimiques Belges, 1981, 90(1), 75-82

Ethyl 3-(methylamino)-2-butenoate Raw materials

Ethyl 3-(methylamino)-2-butenoate Preparation Products

Ethyl 3-(methylamino)-2-butenoate (870-85-9)

Ethyl 3-(methylamino)-2-butenoate Suppliers

Suzhou Senfeida Chemical Co., Ltd

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Audited Supplier

(CAS:870-85-9)Ethyl 3-(methylamino)-2-butenoate

Order Number:sfd6737

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

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Ethyl 3-(methylamino)-2-butenoate Related Literature

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Cas no 870-85-9 (Ethyl 3-(methylamino)-2-butenoate)

Ethyl 3-(methylamino)-2-butenoate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 3-(methylamino)-2-butenoate Security Information

Ethyl 3-(methylamino)-2-butenoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Ethyl 3-(methylamino)-2-butenoate Pricemore >>

Ethyl 3-(methylamino)-2-butenoate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Ethyl 3-(methylamino)-2-butenoate Raw materials

Ethyl 3-(methylamino)-2-butenoate Preparation Products

Ethyl 3-(methylamino)-2-butenoate Suppliers

Ethyl 3-(methylamino)-2-butenoate Related Literature

Related Categories

870-85-9 (Ethyl 3-(methylamino)-2-butenoate) Related Products